Cas no 2416219-02-6 (rac-(3R,4R)-1-oxa-8-azaspiro4.5decane-3,4-diol)

• Product Name: rac-(3R,4R)-1-oxa-8-azaspiro4.5decane-3,4-diol
• CAS No: 2416219-02-6
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD32667211
• CID: 5675536
• PubChem ID: 146155060
• Update Time: 2025-06-11

rac-(3R,4R)-1-oxa-8-azaspiro4.5decane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• EN300-26676795
• 2416219-02-6
• rac-(3R,4R)-1-oxa-8-azaspiro[4.5]decane-3,4-diol
• rac-(3R,4R)-1-oxa-8-azaspiro4.5decane-3,4-diol

• MDL： MFCD32667211
• Inchi： 1S/C8H15NO3/c10-6-5-12-8(7(6)11)1-3-9-4-2-8/h6-7,9-11H,1-5H2/t6-,7-/m1/s1
• InChI Key： AWGAQXJLHAPPJB-RNFRBKRXSA-N
• SMILES： O1C[C@H]([C@H](C21CCNCC2)O)O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 61.7Ų

Additional information on rac-(3R,4R)-1-oxa-8-azaspiro4.5decane-3,4-diol

Rac-(3R,4R)-1-Oxa-8-Azaspiro[4.5]Decane-3,4-Diol (CAS No. 2416219-02-6): An Overview

Rac-(3R,4R)-1-Oxa-8-azaspiro[4.5]decane-3,4-diol (CAS No. 2416219-02-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings, in this case, an oxirane and a piperidine ring. The presence of the oxa and aza functionalities imparts distinct chemical and biological properties to the molecule.

The racemic nature of Rac-(3R,4R)-1-Oxa-8-azaspiro[4.5]decane-3,4-diol means that it exists as a mixture of enantiomers, each with potentially different biological activities. This characteristic is particularly important in drug development, where enantioselectivity can significantly influence the efficacy and safety of a compound. Recent studies have highlighted the importance of understanding the enantiomeric behavior of such compounds to optimize their therapeutic potential.

In terms of chemical synthesis, Rac-(3R,4R)-1-Oxa-8-azaspiro[4.5]decane-3,4-diol can be prepared through various methods, including asymmetric synthesis and chiral resolution techniques. These approaches aim to produce the compound with high enantiomeric purity, which is crucial for pharmaceutical applications. One notable synthetic route involves the use of chiral catalysts or auxiliaries to achieve enantioselective ring-opening reactions of epoxides or aziridines.

The biological activity of Rac-(3R,4R)-1-Oxa-8-azaspiro[4.5]decane-3,4-diol has been the subject of several recent studies. Research has shown that this compound exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. For instance, it has been reported to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is thought to involve modulation of neurotransmitter systems and reduction of oxidative stress.

In addition to its potential therapeutic applications, Rac-(3R,4R)-1-Oxa-8-azaspiro[4.5]decane-3,4-diol has also been studied for its use as a building block in the synthesis of more complex molecules. Its unique spirocyclic structure provides a versatile platform for functionalization and derivatization, making it a valuable intermediate in organic synthesis. This versatility has led to its application in the development of novel drug candidates and bioactive compounds.

The safety profile of Rac-(3R,4R)-1-Oxa-8-azaspiro[4.5]decane-3,4-diol is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, Rac-(3R,4R)-1-Oxa-8-azaspiro[4.5]decane-3,4-diol (CAS No. 2416219-02-6) represents a promising compound with potential applications in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases and conditions.